2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}pyridine-4-carbonitrile

• IUPAC Name: 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C19H22N4O2/c1-24-17-3-4-18(25-2)16(12-17)14-22-7-9-23(10-8-22)19-11-15(13-20)5-6-21-19/h3-6,11-12H,7-10,14H2,1-2H3
• InChI Key: VXFMJZDIOLMQTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C3=NC=CC(=C3)C#N
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}pyridine-4-carbonitrile, also known as DMPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPP is a heterocyclic compound that contains a pyridine ring and a piperazine ring, both of which are commonly found in many biologically active molecules. In

Scientific Research Applications

Anti-HIV-1 Activity

. Researchers have synthesized and studied derivatives of this compound, exploring their interactions with viral proteins and their ability to inhibit HIV-1 replication. While further studies are needed, the compound’s structural features make it a promising candidate for antiviral drug development.

Molecular Docking Studies

In a study by Kasralikar et al., novel indole derivatives (including compounds related to our target) were evaluated for their anti-HIV-1 activity. . These computational approaches provide insights into how the compound might interfere with viral replication.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . This suggests that 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}pyridine-4-carbonitrile may also interact with multiple targets.

Mode of Action

The specific mode of action of 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}pyridine-4-carbonitrile is currently unknown due to the lack of specific studies on this compound. Similar compounds, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a complex interaction with cellular targets that result in a broad spectrum of biological effects.

Biochemical Pathways

Given the broad range of activities exhibited by similar compounds, it is likely that multiple pathways are affected .

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .